Cas no 1261525-29-4 (2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone)
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone
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- Inchi: 1S/C10H8BrClF2O/c1-5(11)9(15)7-4-6(10(13)14)2-3-8(7)12/h2-5,10H,1H3
- InChI Key: SBBVFYGBHVCWQZ-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C(=CC=C(C(F)F)C=1)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 238
- XLogP3: 4
- Topological Polar Surface Area: 17.1
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004516-250mg |
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone |
1261525-29-4 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A013004516-500mg |
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone |
1261525-29-4 | 97% | 500mg |
$798.70 | 2023-09-03 | |
| Alichem | A013004516-1g |
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone |
1261525-29-4 | 97% | 1g |
$1445.30 | 2023-09-03 |
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone
Comprehensive Overview of 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone (CAS No. 1261525-29-4)
2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone (CAS No. 1261525-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of aryl ketones, characterized by the presence of bromine, chlorine, and difluoromethyl functional groups. These moieties contribute to its reactivity and potential applications in synthetic chemistry, particularly in the development of novel intermediates for drug discovery and crop protection agents.
The molecular structure of 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone features a propiophenone backbone substituted with halogen atoms at strategic positions. The bromine and chlorine atoms enhance its electrophilic properties, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the difluoromethyl group introduces steric and electronic effects that can influence the bioavailability and metabolic stability of derived compounds, a topic frequently explored in modern medicinal chemistry.
Recent trends in chemical research highlight the growing demand for fluorinated compounds, driven by their ability to improve pharmacokinetic profiles in pharmaceuticals. Searches for terms like "difluoromethyl in drug design" or "halogenated ketone synthesis" reflect this interest. 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone aligns with these trends, as its difluoromethyl group is a sought-after motif in the development of protease inhibitors and kinase modulators. Researchers often inquire about "how to introduce difluoromethyl groups" or "bromo-chloro ketone applications," underscoring the relevance of this compound.
From a synthetic perspective, CAS No. 1261525-29-4 serves as a versatile intermediate. Its bromo and chloro substituents allow for selective functionalization, enabling chemists to construct complex molecular architectures. For instance, the compound can undergo nucleophilic aromatic substitution (SNAr) or metal-catalyzed transformations, topics frequently searched as "SNAr with halogenated ketones" or "palladium-catalyzed bromo-chloro reactions." These methodologies are critical for optimizing yields and selectivity in multi-step syntheses.
In agrochemical applications, 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone has potential as a precursor for herbicides and fungicides. The difluoromethyl group is known to enhance the lipophilicity and membrane permeability of active ingredients, addressing common challenges in crop protection formulations. Queries such as "fluorinated agrochemical intermediates" or "halogenated propiophenone derivatives" often lead to discussions about this compound's utility in sustainable agriculture.
Quality control and analytical characterization of CAS No. 1261525-29-4 are also critical areas of focus. Techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity, ensuring compliance with industry standards. Researchers frequently search for "analytical methods for halogenated ketones" or "stability studies of difluoromethyl compounds," highlighting the need for robust protocols when working with this material.
In conclusion, 2-Bromo-2'-chloro-5'-(difluoromethyl)propiophenone (CAS No. 1261525-29-4) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural features align with contemporary research priorities, including fluorine chemistry, halogenated intermediates, and green synthesis. As the scientific community continues to explore innovative solutions for healthcare and agriculture, compounds like this will remain at the forefront of discovery and development.
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